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Compound of Interest

Compound Name: Elmycin B

Cat. No.: B1148775

For Immediate Release

PRINCETON, NJ — A detailed technical guide providing an in-depth structural characterization
of Elmycin B, a potent antibiotic compound, has been compiled for researchers, scientists, and
professionals in drug development. This whitepaper synthesizes available data to illuminate the
chemical architecture and properties of this promising molecule.

Elmycin B, a member of the angucycline group of antibiotics, is a natural product isolated from
Streptomyces sp. K20/4.[1] It exhibits both antibacterial and moderate cytotoxic activities,
making it a compound of significant interest for further investigation. This guide presents a
consolidation of its known structural data, experimental methodologies, and biological context.

Physicochemical Properties and Structural
Overview

Elmycin B is a beige solid with the chemical formula C19H1806 and a molecular weight of
342.3 g/mol .[2][3] Its identity has been primarily established through nuclear magnetic
resonance (NMR) spectroscopy and its purity is reported to be greater than 98% as determined
by High-Performance Liquid Chromatography (HPLC).[1] The structural elucidation of EImycin
B was accomplished through X-ray crystallography, revealing a complex polycyclic structure
characteristic of angucyclinones.

Table 1: Physicochemical Properties of EImycin B
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Property Value Source
Molecular Formula C19H1806 [2]
Molecular Weight 342.3 g/mol

CAS Number 128233-09-0

Appearance Beige Solid

Purity >98% (HPLC)

Source Streptomyces sp. K20/4

Spectroscopic and Spectrometric Data

The structural backbone of EImycin B has been investigated using various spectroscopic
techniques. While detailed NMR spectral data from primary literature remains largely
inaccessible, the identity of the compound is routinely confirmed by *H-NMR.

Mass spectrometry has provided key insights into the molecular mass and fragmentation
pattern of EImycin B. In a study utilizing Liquid Chromatography-Electrospray lonization-
Quadrupole Time-of-Flight Mass Spectrometry (LC-ESI-QTOF-MS/MS), Elmycin B was
identified with a mass-to-charge ratio ([M+Na]*) of 365.1003. This observed value closely
aligns with the calculated mass of 365.0995 for the sodiated adduct of its molecular formula.
Further fragmentation analysis (MS/MS) of this parent ion yielded characteristic fragment ions
at m/z 366.108 and 347.094.

Table 2: Mass Spectrometry Data for EImycin B

lon Observed m/z Calculated m/z
[M+Na]* 365.1003 365.0995
Fragment lon 1 366.108

Fragment lon 2 347.094

Experimental Protocols
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Isolation and Purification of EImycin B from
Streptomyces sp. K20/4

While a detailed, step-by-step protocol for the isolation of EImycin B from Streptomyces sp.
K20/4 is not readily available in the public domain, a general workflow for the isolation of
secondary metabolites from Streptomyces can be described. This process typically involves
fermentation of the microbial strain, followed by extraction and chromatographic purification of

the target compound.
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General workflow for the isolation of EImycin B.

Structural Characterization Methodology

The definitive structural elucidation of EImycin B relies on a combination of spectroscopic and

crystallographic techniques.
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Methodology for the structural characterization of EImycin B.

Biological Activity and Mechanism of Action

Elmycin B is characterized as an antibiotic with antibacterial and moderate cytotoxic
properties. As a member of the angucycline family, its mode of action is likely to be complex.
While specific molecular targets and signaling pathways for EImycin B have not been fully
elucidated in publicly available literature, many antibiotics interfere with essential cellular
processes such as cell wall synthesis, protein synthesis, or DNA replication. The moderate
cytotoxicity suggests that at higher concentrations, it may also affect eukaryotic cells, a
characteristic that requires careful consideration in drug development.
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Logical relationship of EImycin B's biological activities.

Conclusion

Elmycin B presents a complex and intriguing molecular architecture with demonstrated
biological activity. This guide provides a foundational understanding of its structural
characteristics based on currently available data. Further research, particularly the public
dissemination of detailed NMR and X-ray crystallographic data from the primary literature, is
essential for a complete and comprehensive understanding of this potent antibiotic. Such
information will be critical for advancing its potential as a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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